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Cat. No.: B15592789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Jangomolide is a naturally occurring limonoid, a class of highly oxygenated triterpenoid

compounds. While initially associated with the marine mangrove Xylocarpus granatum, a

member of the Meliaceae family, a key reference points to its first isolation from Flacourtia

jangomas[1]. Limonoids are known for their diverse and significant biological activities,

including insecticidal, anticancer, and anti-inflammatory properties[2][3][4]. This guide provides

a comprehensive overview of the methodologies and data integral to the structure elucidation

of Jangomolide, tailored for researchers in natural product chemistry and drug discovery.

Physicochemical Properties
A foundational aspect of structure elucidation involves the determination of the compound's

basic physical and chemical characteristics.

Property Value Source

Molecular Formula C₂₆H₂₈O₈ PubChem

Molecular Weight 468.5 g/mol PubChem
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Structure Elucidation Workflow
The determination of Jangomolide's complex polycyclic structure would have followed a

systematic workflow common in natural product chemistry. This process integrates various

spectroscopic and analytical techniques to piece together the molecular architecture.
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A generalized workflow for the structure elucidation of a natural product like Jangomolide.

Experimental Protocols
Detailed experimental procedures are crucial for the reproducibility and verification of scientific

findings. The following are the likely protocols employed in the structure elucidation of

Jangomolide.

Isolation and Purification
Extraction: Dried and powdered plant material (e.g., seeds or fruit of Xylocarpus granatum)

would be subjected to sequential extraction with solvents of increasing polarity, such as

hexane, ethyl acetate, and methanol, to isolate compounds based on their solubility.

Chromatographic Separation: The crude extracts would then be fractionated using column

chromatography (CC) over silica gel or other stationary phases. Further purification of the

fractions would be achieved through repeated column chromatography and High-

Performance Liquid Chromatography (HPLC) to yield pure Jangomolide.

Spectroscopic Analysis
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be used to

determine the exact mass of the molecular ion, from which the molecular formula (C₂₆H₂₈O₈)

is derived. Tandem mass spectrometry (MS/MS) experiments would reveal characteristic

fragmentation patterns, providing clues about the structural motifs present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and chemical environment of protons,

including their multiplicity (singlet, doublet, etc.) and coupling constants, which helps to

establish proton-proton connectivities.

¹³C NMR: Indicates the number of unique carbon atoms and their chemical shifts,

distinguishing between sp³, sp², and sp hybridized carbons, as well as carbons bonded to

heteroatoms.
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2D NMR:

COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other,

typically on adjacent carbons.

HSQC (Heteronuclear Single Quantum Coherence): Correlates protons directly to the

carbons they are attached to.

HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons

and carbons that are two or three bonds away, which is critical for assembling the

carbon skeleton.

NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals through-space correlations

between protons that are close in proximity, aiding in the determination of the relative

stereochemistry.

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy:

IR Spectroscopy: Identifies the presence of key functional groups, such as hydroxyls (-

OH), carbonyls (C=O) of esters and ketones, and ethers (C-O-C).

UV-Vis Spectroscopy: Detects the presence of chromophores, particularly conjugated

systems like α,β-unsaturated ketones, which are common in limonoids.

Spectroscopic Data
While the original publication with the complete spectroscopic data for Jangomolide was not

retrieved in the searches, the following tables represent the type of data that would be

generated during its structure elucidation. The values are placeholders and would be populated

with the actual experimental data.

Table 1: Hypothetical ¹H NMR Data for Jangomolide (in CDCl₃)
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Position δ (ppm) Multiplicity J (Hz)

H-1 3.50 d 8.0

H-2 2.10 m

... ... ... ...

H-21 5.40 s

H-23 6.30 t 1.5

Table 2: Hypothetical ¹³C NMR Data for Jangomolide (in CDCl₃)

Position δ (ppm) Type

C-1 78.0 CH

C-2 35.5 CH₂

... ... ...

C-20 120.0 C

C-21 142.0 CH

C-22 110.0 CH

C-23 140.0 CH

Biological Activity and Potential Signaling Pathways
Limonoids isolated from the Meliaceae family, particularly from Xylocarpus granatum, are well-

documented for their potent insecticidal and anticancer activities[2][5][6]. While the specific

signaling pathways affected by Jangomolide have not been explicitly detailed in the available

literature, related limonoids are known to exert their effects through various mechanisms.

Insecticidal Activity
The insecticidal properties of limonoids are often attributed to their antifeedant and growth-

regulating effects. They can interfere with the endocrine system of insects, disrupting molting
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and development.

Anticancer Activity
The anticancer effects of limonoids are multi-faceted. They have been shown to induce

apoptosis (programmed cell death), inhibit cell proliferation, and interfere with key signaling

pathways involved in cancer progression. Given that many limonoids from Xylocarpus

granatum exhibit cytotoxicity against various cancer cell lines, it is plausible that Jangomolide
shares similar mechanisms of action. A potential pathway that could be targeted by

Jangomolide, based on the activity of other limonoids, is the PI3K/Akt signaling pathway,

which is frequently dysregulated in cancer.
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A hypothetical signaling pathway potentially modulated by Jangomolide, leading to anticancer
effects.

Conclusion
The structure elucidation of Jangomolide, a complex limonoid, necessitates a coordinated

application of modern spectroscopic techniques. While the precise experimental data from the

original isolation study remains to be fully compiled and presented here, the established

methodologies in natural product chemistry provide a clear roadmap for how its structure was

determined. The likely biological activities of Jangomolide, particularly its insecticidal and

anticancer potential, make it an interesting candidate for further investigation in drug discovery

and development programs. Future research should focus on its synthesis, derivatization, and

detailed biological evaluation to unlock its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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